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Compound of Interest

Compound Name: Yonkenafil hydrochloride

Cat. No.: B12387563

Yonkenafil Hydrochloride: A Technical Guide for
Researchers

For researchers, scientists, and drug development professionals, this document provides an in-
depth technical overview of Yonkenafil hydrochloride, a novel phosphodiesterase 5 (PDE5)
inhibitor. It covers the compound's chemical structure, physicochemical properties, mechanism
of action, and its influence on key signaling pathways.

Chemical Structure and Properties

Yonkenafil hydrochloride is a potent and selective inhibitor of phosphodiesterase type 5
(PDED). Its chemical and physical properties are summarized below.

Chemical Structure:

While a publicly available 2D structure image is limited, the structure of Yonkenafil
hydrochloride can be represented by its SMILES notation:
CCCN1C=C(C2=C1N=C(NC2=0)C3=C(C=CC(=C3)S(=0)(=0O)N4CCN(Cc4)cc)yocc)c.cl

Physicochemical Properties:

A comprehensive table of Yonkenafil hydrochloride's physicochemical properties is provided
below.
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Property Value Source
Chemical Formula C24H34CIN504S [1]
Molecular Weight 524.08 g/mol [1]
CAS Number 804519-64-0 [1]
. DMSO: 100 mg/mL (190.81
Solubility [1]
mM)

4°C, sealed, away from
Storage . . [1]
moisture and light

Further data on properties such as pKa and melting point are not readily available in the public
domain.

Mechanism of Action and Signaling Pathways

Yonkenafil hydrochloride exerts its therapeutic effects primarily through the inhibition of
PDES. This enzyme is responsible for the degradation of cyclic guanosine monophosphate
(cGMP). By inhibiting PDE5, Yonkenafil hydrochloride increases intracellular cGMP levels,
leading to the activation of downstream signaling pathways that play crucial roles in
vasodilation and neuronal function.[2][3][4]

The primary signaling pathway influenced by Yonkenafil hydrochloride is the nitric oxide
(NO)/cGMP pathway. In response to stimuli, nitric oxide synthase (NOS) produces NO, which
in turn activates soluble guanylate cyclase (sGC) to convert guanosine triphosphate (GTP) to
cGMP. Elevated cGMP levels then activate cGMP-dependent protein kinase (PKG), leading to
various physiological responses, including smooth muscle relaxation.[2][3][4]

The following diagram illustrates the core NO/cGMP signaling pathway and the point of
intervention by Yonkenafil hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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